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Compound of Interest

Compound Name: 3,6-Dimethyloctane

Cat. No.: B100007

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological
data for 3,6-dimethyloctane. It is intended for informational purposes for a scientific audience
and is not a substitute for a formal risk assessment.

Executive Summary

3,6-Dimethyloctane is a branched-chain aliphatic hydrocarbon. While specific quantitative
toxicological data for this particular isomer is limited in publicly accessible literature, a
qualitative toxicological profile can be constructed based on data from safety data sheets and
by applying read-across principles from structurally similar compounds, such as other octane
isomers and C8-C18 branched alkanes.

The primary hazards associated with 3,6-dimethyloctane are flammability, skin and eye
irritation, respiratory tract irritation, and potential for neurotoxicity, specifically central nervous
system depression at high concentrations. There is currently no available data to classify 3,6-
dimethyloctane with respect to acute systemic toxicity (e.g., LD50 values), chronic toxicity,
carcinogenicity, genotoxicity, or reproductive toxicity. Therefore, a cautious approach is
warranted when handling this substance.

This guide summarizes the available hazard information, presents toxicological data for
analogous compounds to provide a likely toxicological profile, details relevant experimental
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protocols, and provides visualizations of key toxicological pathways and assessment
workflows.

Hazard Identification and Classification

Based on available Safety Data Sheets (SDS), 3,6-dimethyloctane is classified as follows:
o Physical Hazards: Flammable liquid and vapor.

e Health Hazards:

Skin corrosion/irritation

o

o

Serious eye damage/eye irritation

[¢]

Specific target organ toxicity — single exposure (Respiratory tract irritation)

[¢]

Specific target organ toxicity — single exposure (May cause drowsiness or dizziness)

o

Aspiration hazard

Toxicological Data (Read-Across Approach)

Due to the absence of specific toxicological studies on 3,6-dimethyloctane, data from n-
octane and a representative assessment of C8-C18 branched and linear alkanes are presented
below as a read-across approach. This approach assumes that structurally similar substances
will have reasonably similar toxicological properties.

Table 1: Acute Toxicity Data for Analogous Substances
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Substance/ )
Test Species Route Value Reference
Group
Alkanes, C8—
> 2000 mg/kg
18-branched LD50 Rat Oral b [1]
W
and linear
Alkanes, C8—
_ > 2000 mg/kg
18-branched LD50 Rat/Rabbit Dermal b [1]
W
and linear
n-Nonane ] 4467 ppm (8
LC50 Mouse Inhalation [1]
(C9) hours)
Table 2: Irritation and Sensitization Data for Analogous Substances
Substance/Gro .
Test Species Result Reference
up
Alkanes, C8-18- ] o
Skin Irritation . . L
branched and Rabbit Slightly irritating [1]
. (OECD 404)
linear
Alkanes, C8-18- o
Eye Irritation i i o
branched and Rabbit Slightly irritating [1]
_ (OECD 405)
linear
Skin
Alkanes, C8-18- o
Sensitization .
branched and Mouse Not a sensitizer [1]
] (LLNA, OECD
linear
429)

Table 3: Repeated Dose and Genotoxicity Data for Analogous Substances
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Substance/ ) NOAEL/Res
Test Species Route Reference
Group ult
Alkanes, C8-  Repeated
- 1000 mg/kg
18-branched Dose Toxicity  Rat Oral [1]
] bw/day
and linear (Oral)
Alkanes, C8— Not
18-branched Genotoxicity Not specified In vitro consideredto  [1]
and linear be genotoxic
] Not likely to
Alkanes, C8—  Reproductive/
cause
18-branched Development  Rat Oral [1]
adverse
and linear al Toxicity
effects

Potential Mechanisms of Toxicity

Skin Irritation

Aliphatic hydrocarbons, including branched alkanes, are known to cause skin irritation primarily

through a defatting action. Their lipophilic nature allows them to disrupt the lipid matrix of the

stratum corneum, the outermost layer of the skin. This can lead to increased transepidermal

water loss (TEWL) and enhanced permeability to the substance itself and other potential

irritants.[2]
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Stratum Corneum

(Sgomabyocare dsotes s

Increased Permeability &
Transepidermal Water Loss (TEWL)

Release of Pro-inflammatory
Cytokines and Mediators

Erythema (Redness)

Disruption of Lipid Bilayer Edema (Swelling)

Inhalation of High
Concentrations

Absorption into
Bloodstream

Crossing of Blood-Brain
Barrier (BBB)

Interaction with Neuronal
Membranes (Lipid Bilayer)

Central Nervous System
Depression

Drowsiness, Dizziness,
Headache
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3,6-Dimethyloctane
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(e.g., Acute Toxicity, Genotoxicity)

Search for Potential Analogues
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- Physicochemical Properties
- Toxicokinetics

Extract Toxicological Data
from Analogue Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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